Cas no 879587-85-6 (2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol)

• Product Name: 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol
• CAS No: 879587-85-6
• MF: C₁₈H₁₅BrN₂O₄
• MW: 403.226703882217
• CID: 5557102
• Update Time: 2025-05-19

2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[5-(6-bromo-4H-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl]-5-methoxyphenol
• Phenol, 2-[5-(6-bromo-4H-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl]-5-methoxy-
• 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol

• Inchi： 1S/C18H15BrN2O4/c1-23-12-2-3-13(17(22)6-12)15-7-16(21-20-15)14-5-11(19)4-10-8-24-9-25-18(10)14/h2-7,22H,8-9H2,1H3,(H,20,21)
• InChI Key： PKMPJSVALYDAHL-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC=C1C1C=C(C2=C3OCOCC3=CC(Br)=C2)NN=1

Additional information on 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol

Recent Advances in the Study of 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol (CAS: 879587-85-6)

The compound 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol (CAS: 879587-85-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have revealed that this compound exhibits promising biological activities, including anti-inflammatory and anticancer properties. Mechanistic investigations suggest that it may modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in the regulation of inflammation and cell proliferation. These findings highlight the compound's potential as a lead candidate for the development of novel therapeutics.

Furthermore, recent preclinical studies have explored the pharmacokinetic and toxicological profiles of 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol. Results indicate favorable bioavailability and a manageable safety profile, supporting its advancement to further stages of drug development. However, additional studies are needed to address potential challenges, such as metabolic stability and formulation optimization.

In conclusion, the compound 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-1H-pyrazol-3-yl-5-methoxyphenol (CAS: 879587-85-6) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new insights into its therapeutic potential and pave the way for clinical applications.